For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-Depth Technical Guide to 2-Ethylhexyl Oleate
This document provides a comprehensive overview of 2-Ethylhexyl oleate, a versatile fatty acid ester. It details its chemical structure, physicochemical properties, relevant experimental protocols for its synthesis and analysis, and its applications, with a particular focus on its relevance to pharmaceutical sciences and drug development.
Core Chemical Identity
2-Ethylhexyl oleate is the ester formed from the condensation of oleic acid, a monounsaturated omega-9 fatty acid, and 2-ethylhexanol.[1][2] This structure imparts significant lipophilicity, making it an excellent emollient and solvent for nonpolar active pharmaceutical ingredients (APIs).
Physicochemical Properties
2-Ethylhexyl oleate is a clear, yellowish, or colorless oily liquid at room temperature with a characteristic mild, fatty odor.[1][5][9] Its high molecular weight and long, branched alkyl chain contribute to its low volatility, high boiling point, and excellent lubricating properties. It is insoluble in water but miscible with various organic solvents like hydrocarbons, ethers, and acetone.[1][10]
Table 1: Physicochemical Data for 2-Ethylhexyl Oleate
| Property | Value | Reference(s) |
| Molecular Weight | 394.68 g/mol | [1][3][7][8][11] |
| Appearance | Clear, colorless to pale yellow liquid | [1][5][9][12] |
| Melting Point | ~ -20 °C | [1][2][13] |
| Boiling Point | > 300 °C (decomposition possible) | [13] |
| 465.8 °C at 760 mmHg | [14] | |
| Density | 0.867 g/cm³ | [5][13][14] |
| Refractive Index (n20/D) | 1.458 | [1][5][14] |
| Saponification Value | 135 - 145 mg KOH/g | [7] |
| Acid Value | ≤ 1.0 mg KOH/g | [7][12] |
| Solubility | Insoluble in water; Soluble in alcohol, acetone, benzene | [7][10][13] |
| log Kₒw (Octanol-Water) | > 10 (calculated) | [13] |
Applications in Research and Drug Development
The properties of 2-Ethylhexyl oleate make it a valuable excipient in pharmaceutical formulations. Its primary roles include:
-
Solvent and Vehicle: Due to its lipophilic nature, it is an effective solvent and carrier for poorly water-soluble drugs, enhancing their dissolution and potentially improving bioavailability.[5][15] This is particularly useful in the formulation of parenteral (e.g., intramuscular injections) and topical drug delivery systems.[5][15]
-
Emollient: In topical and transdermal formulations, it acts as an emollient, softening and soothing the skin.[5][7] This property can improve skin penetration, allowing APIs to reach their target sites more effectively.[15]
-
Lubricant and Plasticizer: It is used as a lubricant and plasticizer in various applications, including medical devices and packaging.[5][10][14]
-
Viscosity Control Agent: It can be used to control the viscosity of complex formulations, particularly those with high wax or fat content.[1]
The logical workflow for incorporating 2-Ethylhexyl oleate into a topical drug formulation is outlined below.
Experimental Protocols
2-Ethylhexyl oleate is typically synthesized via the esterification of oleic acid with 2-ethylhexanol. Both chemical and enzymatic methods are employed.
A. Chemical Synthesis (Acid Catalysis)
This method uses a strong acid catalyst to drive the reaction.
-
Materials:
-
Oleic Acid (10 mmol, ~2.82 g)
-
2-Ethylhexanol (12 mmol, ~1.56 g)
-
Porous phenol sulfonic acid-formaldehyde (PSF) resin catalyst (1.4 mol%)
-
Heptane (for analysis)
-
Internal standard (e.g., methyl heptadecanoate for GC analysis)
-
-
Protocol:
-
Combine oleic acid, 2-ethylhexanol, and the PSF catalyst in a 20 mL glass vial equipped with a magnetic stir bar.[3]
-
Heat the reaction mixture to 90 °C and stir for 6 hours.[3]
-
Monitor the reaction progress by taking small aliquots. Dilute the sample (e.g., 5 times) with heptane containing an internal standard and analyze by GC-MS.[3]
-
Upon completion (yields can reach >95%), cool the mixture to room temperature.[3]
-
Separate the solid catalyst from the liquid product by filtration.[3]
-
The resulting liquid is crude 2-Ethylhexyl oleate, which can be further purified if necessary (e.g., by vacuum distillation).
-
B. Enzymatic Synthesis (Lipase Catalysis)
Enzymatic synthesis offers a greener alternative with milder reaction conditions.
-
Materials:
-
Oleic Acid and 2-Ethylhexanol (equimolar ratio)
-
Immobilized Candida antarctica lipase B (e.g., Novozym® 435)
-
Solvent-free system
-
-
Protocol:
-
The synthesis is often performed in a continuous packed-bed or fluidized-bed reactor.[1][6][16]
-
Combine the substrates (oleic acid and 2-ethylhexanol) in an equimolar ratio.[6]
-
Pass the substrate mixture through the reactor containing the immobilized lipase. The flow rate is controlled to achieve a desired space-time (e.g., 12 hours).[1][6]
-
The product exiting the reactor is collected. The conversion can be analyzed using GC-MS.
-
This continuous process allows for high productivity and catalyst stability over long periods.[1]
-
Gas Chromatography-Mass Spectrometry (GC-MS) is the primary method for the identification and quantification of 2-Ethylhexyl oleate.
-
Sample Preparation:
-
Instrumentation and Conditions:
-
Gas Chromatograph: Agilent 6890N or similar.
-
Column: Fused silica capillary column, such as an HP-5MS (30 m length, 0.25 mm i.d., 0.25 µm film thickness).[14]
-
Carrier Gas: Helium or Hydrogen.[17]
-
Injection: 1-2 µL, splitless mode at 280 °C.[14]
-
Oven Program: An example program could be: initial temperature 80-100 °C (hold 2 min), ramp at 15-20 °C/min to 280 °C, then ramp to 320 °C and hold for several minutes. Total run time is typically 30-40 minutes.[14]
-
Mass Spectrometer: Single quadrupole (e.g., Agilent 5973) or similar.
-
Ionization: Electron Impact (EI, 70 eV).
-
Acquisition Mode: Full scan (e.g., m/z 50-700) for identification and Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.
-
Safety and Toxicology
2-Ethylhexyl oleate is considered to have low acute toxicity. Based on available data, it is not a skin irritant or sensitizer in humans under normal conditions, though slight irritation was noted in some animal studies.
Table 2: Toxicological Data for 2-Ethylhexyl Oleate
| Endpoint | Species | Route | Value | Reference(s) |
| Acute Oral Toxicity | Mouse | Oral | LD₅₀ > 5,000 mg/kg bw | |
| Acute Inhalation Toxicity | Rat | Inhalation | LC₅₀ > 5.7 mg/L (4h) | |
| Skin Irritation | Rabbit | Dermal | Slight, reversible irritation | |
| Eye Irritation | Rabbit | Ocular | Not irritating | |
| Mutagenicity | In vitro assays | - | Negative (Not genotoxic) | [13] |
-
Metabolism: It is expected that 2-Ethylhexyl oleate hydrolyzes via esterases into its constituent parts: oleic acid and 2-ethylhexanol.[5][13]
-
Handling: Standard laboratory practices should be followed. Use in a well-ventilated area, wear protective gloves and safety goggles, and avoid breathing mists or vapors. For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.
-
Storage: Store in tightly closed containers in a cool, dry, and well-ventilated place. It is stable for at least 2 years under ambient conditions and is not damaged by freezing.[1]
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. 2-ethylhexyl oleate synthesis - chemicalbook [chemicalbook.com]
- 3. gcms.cz [gcms.cz]
- 4. series.publisso.de [series.publisso.de]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. ias.ac.in [ias.ac.in]
- 8. Synthesis of palm-based ethylhexyl ester as a synthetic base oil for drilling fluids using chemical transesterification | Grasas y Aceites [grasasyaceites.revistas.csic.es]
- 9. zora.uzh.ch [zora.uzh.ch]
- 10. lipidmaps.org [lipidmaps.org]
- 11. researchgate.net [researchgate.net]
- 12. mdpi.com [mdpi.com]
- 13. researchgate.net [researchgate.net]
- 14. shimadzu.com [shimadzu.com]
- 15. arpi.unipi.it [arpi.unipi.it]
- 16. researchgate.net [researchgate.net]
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